Cas no 1340090-18-7 (1-{(benzyloxy)carbonylamino}-4-ethylcyclohexane-1-carboxylic acid)

• Product Name: 1-{(benzyloxy)carbonylamino}-4-ethylcyclohexane-1-carboxylic acid
• CAS No: 1340090-18-7
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5178675
• PubChem ID: 60757984
• Update Time: 2025-11-06

1-{(benzyloxy)carbonylamino}-4-ethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(benzyloxy)carbonyl]amino}-4-ethylcyclohexane-1-carboxylic acid
• 1-{[(benzyloxy)carbonyl]amino}-4-ethylcyclohexane-1-carboxylicacid
• (1s,4r)-1-{[(benzyloxy)carbonyl]amino}-4-ethylcyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 4-ethyl-1-[[(phenylmethoxy)carbonyl]amino]-
• 1-{(benzyloxy)carbonylamino}-4-ethylcyclohexane-1-carboxylic acid

• Inchi： 1S/C17H23NO4/c1-2-13-8-10-17(11-9-13,15(19)20)18-16(21)22-12-14-6-4-3-5-7-14/h3-7,13H,2,8-12H2,1H3,(H,18,21)(H,19,20)
• InChI Key： CZTDCOWFMALZSR-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC)CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-{(benzyloxy)carbonylamino}-4-ethylcyclohexane-1-carboxylic acid

Comprehensive Overview of 1-{(benzyloxy)carbonylamino}-4-ethylcyclohexane-1-carboxylic acid (CAS No. 1340090-18-7)

The compound 1-{(benzyloxy)carbonylamino}-4-ethylcyclohexane-1-carboxylic acid (CAS No. 1340090-18-7) is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a cyclohexane backbone substituted with an ethyl group and a benzyloxycarbonyl (Cbz) protecting group, makes it a valuable intermediate in peptide chemistry and drug development. Researchers and industry professionals frequently search for this compound due to its role in peptide coupling reactions, prodrug design, and medicinal chemistry.

In recent years, the demand for custom synthetic intermediates like 1-{(benzyloxy)carbonylamino}-4-ethylcyclohexane-1-carboxylic acid has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. This compound’s carboxylic acid functionality allows for further derivatization, enabling its use in linker molecules for antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs), two cutting-edge areas in oncology and neurodegenerative disease research.

The synthesis of CAS No. 1340090-18-7 typically involves multi-step organic reactions, including selective alkylation of cyclohexane derivatives and Cbz-protection strategies. Its chiral purity and stereochemical stability are critical parameters for end-users, particularly in asymmetric synthesis applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control to ensure compliance with Good Manufacturing Practices (GMP) standards.

From an SEO perspective, trending queries related to this compound include "buy 1-{(benzyloxy)carbonylamino}-4-ethylcyclohexane-1-carboxylic acid," "Cbz-protected amino acid derivatives," and "CAS 1340090-18-7 suppliers." These keywords reflect the commercial and research interest in high-purity building blocks for peptide therapeutics and small-molecule inhibitors. The compound’s relevance to green chemistry initiatives—such as solvent-free reactions or catalytic hydrogenation for deprotection—also aligns with current sustainability trends in chemical manufacturing.

In conclusion, 1-{(benzyloxy)carbonylamino}-4-ethylcyclohexane-1-carboxylic acid exemplifies the intersection of traditional organic synthesis and modern drug discovery needs. Its versatility as a protected amino acid analog ensures continued demand across academic, pharmaceutical, and biotechnology sectors, particularly in projects requiring structural diversity and controlled release mechanisms.